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Compound of Interest

Compound Name:
2,3,4-Trimethoxyphenylboronic

acid

Cat. No.: B052638 Get Quote

Essential Safety and Handling Guide for 2,3,4-
Trimethoxyphenylboronic Acid
This guide provides critical safety and logistical information for the handling and disposal of

2,3,4-Trimethoxyphenylboronic acid, tailored for researchers, scientists, and professionals in

drug development. Adherence to these procedures is essential for ensuring laboratory safety.
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Property Value

Chemical Name 2,3,4-Trimethoxyphenylboronic acid

Synonyms 2,3,4-Trimethoxybenzeneboronic acid

CAS Number 118062-05-8

Molecular Formula (CH₃O)₃C₆H₂B(OH)₂

Molecular Weight 212.01 g/mol

Physical State Solid

Hazards

May cause skin irritation, serious eye irritation,

and respiratory irritation.[1][2][3] Harmful if

swallowed.[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table summarizes the required PPE for handling 2,3,4-Trimethoxyphenylboronic
acid.
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PPE Category Item Specification

Eye Protection Safety Glasses/Goggles

Chemical splash goggles or

safety glasses with side-

shields conforming to EN166

or NIOSH standards.[2]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

suitable for short-term

protection.[4] For prolonged

contact, consult the glove

manufacturer's chemical

resistance guide.

Respiratory Protection Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (such as a type N95)

is required if working outside a

fume hood or if dust formation

is likely.[5][6]

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

against skin contact.

Foot Protection Closed-Toe Shoes
Shoes must cover the entire

foot.[7]

Operational Plan: Safe Handling Protocol
A systematic approach to handling 2,3,4-Trimethoxyphenylboronic acid is crucial to minimize

risk.

1. Engineering Controls:

Always handle this compound in a properly functioning chemical fume hood.[4]

Ensure that an eyewash station and safety shower are readily accessible.[5][7][8]
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2. Pre-Handling Preparations:

Review the Safety Data Sheet (SDS) before starting any work.

Assemble all necessary equipment and materials.

Don the required PPE as specified in the table above.

3. Handling the Compound:

Avoid direct contact with skin, eyes, and clothing.[1]

Prevent the formation of dust and aerosols.[2]

Use only in well-ventilated areas.[1][2]

Keep the container tightly closed when not in use.[1][2]

Do not eat, drink, or smoke in the work area.[1]

Wash hands thoroughly after handling.[1][2][4]

4. Spill Management:

For small spills, sweep up the solid material, avoiding dust generation, and place it into a

sealed, labeled container for disposal.[5][9]

For large spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department.[4]

Disposal Plan: Waste Management
Proper disposal of chemical waste is critical for environmental protection and regulatory

compliance.

1. Waste Designation:

All 2,3,4-Trimethoxyphenylboronic acid waste, including contaminated materials like

gloves, weigh boats, and absorbent paper, should be treated as hazardous chemical waste.
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[9]

2. Containerization and Labeling:

Collect waste in a designated, compatible, and sealable container.

Label the container clearly with "Hazardous Waste" and the chemical name.

3. Storage:

Store the waste container in a designated satellite accumulation area.

Segregate from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1][5]

4. Disposal:

Dispose of the contents and container in accordance with local, regional, and national

hazardous waste regulations.[1][2]

Contact your institution's EHS office to schedule a hazardous waste pickup.[9]
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Safe Handling Workflow for 2,3,4-Trimethoxyphenylboronic Acid
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Caption: Workflow for the safe handling of 2,3,4-Trimethoxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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